Cas no 284681-99-8 (2,4-Pyrimidinediamine,6-chloro-N2-1-naphthalenyl-)

2,4-Pyrimidinediamine,6-chloro-N2-1-naphthalenyl- structure
284681-99-8 structure
Product Name:2,4-Pyrimidinediamine,6-chloro-N2-1-naphthalenyl-
CAS No:284681-99-8
MF:C14H11ClN4
MW:270.71694111824
CID:276693
PubChem ID:478121
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-chloro-N2-1-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-chloro-N2-1-naphthalenyl-
    • 6-chloro-2-N-naphthalen-1-ylpyrimidine-2,4-diamine
    • 284681-99-8
    • 6-chloro-N2-(1-naphthyl)pyrimidine-2,4-diamine
    • 2,4-Pyrimidinediamine, 6-chloro-N2-1-naphthalenyl-
    • 2-n-Butylthio-6-phenylthio-4-aminopyrimidine
    • DTXSID40182697
    • Inchi: 1S/C14H11ClN4/c15-12-8-13(16)19-14(18-12)17-11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,(H3,16,17,18,19)
    • InChI Key: VDRMBDICHUHGSP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N)N=C(N=1)NC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 270.06743
  • Monoisotopic Mass: 270.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 63.8Ų

Experimental Properties

  • PSA: 63.83
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